Cas no 345892-44-6 (spiro2.2pentane-1-carbonitrile)

• Product Name: spiro2.2pentane-1-carbonitrile
• CAS No: 345892-44-6
• MF: C₆H₇N
• MW: 93.126481294632
• MDL: MFCD28653875
• CID: 4645354
• PubChem ID: 84647599
• Update Time: 2025-10-30

spiro2.2pentane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• spiro[2.2]pentane-1-carbonitrile
• spiro[2.2]pentane-2-carbonitrile
• Spiro[2.2]?pentane-?1-?carbonitrile
• spiro2.2pentane-1-carbonitrile
• C77579
• EN300-127008
• 345892-44-6
• SY151766
• PS-19884
• MFCD28653875
• SB74840
• CS-0067337

• MDL： MFCD28653875
• Inchi： 1S/C6H7N/c7-4-5-3-6(5)1-2-6/h5H,1-3H2
• InChI Key： BNPPLVMEMALWJN-UHFFFAOYSA-N
• SMILES： N#CC1CC21CC2

Computed Properties

• Exact Mass: 93.057849228 g/mol
• Monoisotopic Mass: 93.057849228 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 23.8
• Molecular Weight: 93.13

Additional information on spiro2.2pentane-1-carbonitrile

Introduction to Spiro2.2pentane-1-carbonitrile (CAS No. 345892-44-6)

Spiro2.2pentane-1-carbonitrile, identified by its Chemical Abstracts Service (CAS) number 345892-44-6, is a significant compound in the realm of organic chemistry and pharmaceutical research. This spirocyclic nitrile derivative has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The spiro structure, characterized by a central carbon atom linking two rings, introduces rigidity and distinct reactivity patterns that make it a valuable scaffold for drug design.

The Spiro2.2pentane-1-carbonitrile molecule exhibits a conjugated system arising from the presence of the nitrile group (-CN) and the double bond within the spiro framework. This conjugation not only influences its electronic properties but also enhances its utility in various synthetic transformations. The nitrile functionality, in particular, is known for its ability to participate in nucleophilic addition reactions, making it a versatile intermediate in the synthesis of more complex molecules.

In recent years, there has been growing interest in spirocyclic compounds due to their potential as bioactive molecules. The rigid structure of spiro compounds often leads to improved binding affinity and selectivity when designed as pharmacophores. Spiro2.2pentane-1-carbonitrile is no exception, and its unique chemical profile has been explored in several cutting-edge research studies.

One of the most compelling aspects of Spiro2.2pentane-1-carbonitrile is its role as a building block in the synthesis of heterocyclic compounds. Heterocycles are prevalent in many biologically active substances, including pharmaceuticals and agrochemicals. The spirocyclic core can be modified through various chemical reactions, allowing researchers to tailor the molecule for specific applications. For instance, functionalization at the nitrile group or the double bond can introduce new reactivity patterns or enhance solubility and metabolic stability.

Recent advancements in computational chemistry have also highlighted the significance of Spiro2.2pentane-1-carbonitrile. Molecular modeling studies suggest that this compound can serve as an effective scaffold for designing small-molecule inhibitors targeting enzyme-driven biological pathways. The spiro structure's rigidity constrains the conformational space available to the molecule, which can be exploited to achieve high specificity in binding interactions with biological targets.

The pharmaceutical industry has been particularly interested in Spiro2.2pentane-1-carbonitrile due to its potential as an intermediate in the synthesis of novel therapeutic agents. Researchers have explored its derivatives as candidates for treating various diseases, including neurological disorders and inflammatory conditions. The nitrile group's reactivity allows for further functionalization, enabling the creation of molecules with tailored pharmacological properties.

In addition to pharmaceutical applications, Spiro2.2pentane-1-carbonitrile has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The conjugated system within the spirocyclic structure contributes to its ability to absorb and emit light across a wide spectrum, making it a valuable component in advanced material design.

The synthesis of Spiro2.2pentane-1-carbonitrile itself is an area of active research. While several synthetic routes have been reported, optimizing these pathways for scalability and cost-effectiveness remains a key challenge. Recent studies have focused on developing catalytic methods that improve yield and reduce byproduct formation, aligning with green chemistry principles.

Another exciting development is the application of Spiro2.2pentane-1-carbonitrile in drug discovery through high-throughput screening (HTS) platforms. Its structural features make it an attractive candidate for virtual screening against large databases of biological targets. This approach has accelerated the identification of novel lead compounds with potential therapeutic value.

The future prospects for Spiro2.2pentane-1-carbonitrile are vast, driven by ongoing research efforts across multiple disciplines. As our understanding of its chemical properties deepens, so too does its potential as a versatile intermediate in synthetic chemistry and a precursor to biologically active molecules.